Cas no 1806536-04-8 (1-Bromo-1-(4-bromo-3-(difluoromethoxy)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(4-bromo-3-(difluoromethoxy)phenyl)propan-2-one
• CAS No: 1806536-04-8
• MF: C₁₀H₈Br₂F₂O₂
• MW: 357.974128723145
• CID: 4978482
• Update Time: 2025-06-09

1-Bromo-1-(4-bromo-3-(difluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(4-bromo-3-(difluoromethoxy)phenyl)propan-2-one

• Inchi： 1S/C10H8Br2F2O2/c1-5(15)9(12)6-2-3-7(11)8(4-6)16-10(13)14/h2-4,9-10H,1H3
• InChI Key： GAXJDJBDUTYLMO-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(=C(C=1)OC(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• XLogP3: 4
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-1-(4-bromo-3-(difluoromethoxy)phenyl)propan-2-one

Introduction to 1-Bromo-1-(4-bromo-3-(difluoromethoxy)phenyl)propan-2-one (CAS No. 1806536-04-8)

1-Bromo-1-(4-bromo-3-(difluoromethoxy)phenyl)propan-2-one, identified by its CAS number 1806536-04-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a brominated aromatic ring system coupled with a difluoromethoxy substituent, which confers unique electronic and steric properties. The presence of a ketone group at the terminal position of the propanone backbone further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The structural features of 1-Bromo-1-(4-bromo-3-(difluoromethoxy)phenyl)propan-2-one make it particularly interesting for the development of novel therapeutic agents. The bromine atoms at the 4-position and 3-position of the phenyl ring contribute to its potential as a building block for further functionalization, while the difluoromethoxy group introduces electron-withdrawing effects that can modulate biological activity. Such structural motifs are frequently explored in drug discovery due to their ability to interact with biological targets in specific ways.

In recent years, there has been growing interest in the development of small molecules that can modulate enzyme activity and receptor binding. The compound 1-Bromo-1-(4-bromo-3-(difluoromethoxy)phenyl)propan-2-one has been investigated for its potential role in inhibiting various kinases and other enzymes implicated in diseases such as cancer and inflammation. The brominated aromatic system, in particular, is known to enhance binding affinity to protein targets, making it a promising scaffold for drug design.

One of the most compelling aspects of this compound is its versatility in synthetic applications. The ketone group can undergo reduction to form alcohols, oxidation to form carboxylic acids, or condensation reactions to form amides and esters. Additionally, the bromine atoms can be displaced via nucleophilic substitution reactions, allowing for the introduction of a wide range of functional groups. These reactivity patterns make 1-Bromo-1-(4-bromo-3-(difluoromethoxy)phenyl)propan-2-one an indispensable tool for medicinal chemists seeking to develop new drug candidates.

The difluoromethoxy group is another key feature that contributes to the compound's potential therapeutic applications. This substituent has been shown to enhance metabolic stability and bioavailability in drug molecules. Furthermore, it can influence electronic properties, which may be critical for achieving optimal binding interactions with biological targets. The combination of these features makes 1-Bromo-1-(4-bromo-3-(difluoromethoxy)phenyl)propan-2-one a compelling candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to improve pharmacokinetic properties. For instance, fluorine atoms can increase lipophilicity, reduce metabolic clearance, and enhance binding affinity. The presence of two fluorine atoms in the difluoromethoxy group of 1-Bromo-1-(4-bromo-3-(difluoromethoxy)phenyl)propan-2-one amplifies these effects, potentially leading to more potent and selective drug candidates.

Moreover, the brominated aromatic system has been extensively studied for its role in antitumor agents. Bromine-containing compounds have demonstrated efficacy in disrupting DNA replication and inhibiting key signaling pathways involved in cancer progression. The structural motif present in 1-Bromo-1-(4-bromo-3-(difluoromethoxy)phenyl)propan-2-one aligns well with these findings, suggesting its potential as an antitumor agent or as a precursor for such compounds.

In conclusion, 1-Bromo-1-(4-bromo-3-(difluoromethoxy)phenyl)propan-2-one (CAS No. 1806536-04-8) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features, including brominated aromatic rings and a difluoromethoxy substituent, make it an attractive scaffold for developing novel therapeutic agents. The compound's reactivity and synthetic versatility further enhance its value as an intermediate in drug discovery efforts aimed at treating diseases such as cancer and inflammation.